Cas no 137919-79-0 (Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl-)

Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl- structure
137919-79-0 structure
Product Name:Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl-
CAS No:137919-79-0
MF:C14H15BrO2
MW:295.171703577042
CID:1248222
Update Time:2024-08-04

Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl-
    • Inchi: 1S/C14H15BrO2/c1-9-2-7-12(13(16)8-9)14(17)10-3-5-11(15)6-4-10/h3-6,9,12H,2,7-8H2,1H3
    • InChI Key: AOPBFYNMEPOXSR-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C)CCC1C(=O)C1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 294.02555

Experimental Properties

  • Density: 1.365±0.06 g/cm3(Predicted)
  • Boiling Point: 408.9±40.0 °C(Predicted)
  • PSA: 34.14
  • pka: 9.60±0.40(Predicted)
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